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Compound of Interest

Compound Name: ML175

Cat. No.: B15623366

Essential Safety and Handling Guide for ML175

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, operational, and disposal information for
handling the research compound ML175 (CAS 610263-01-9). As a potent and selective
inhibitor of Glutathione S-Transferase Omega 1 (GSTO1), ML175 should be handled with care
in a laboratory setting. The following procedures are based on best practices for handling
potent, uncharacterized research chemicals and data from structurally similar compounds, as a
specific Safety Data Sheet (SDS) for ML175 is not publicly available.

Compound Information
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Chemical Name

N-{3-[(2-Chloro-acetyl)-(4-nitro-phenyl)-amino]-

propyl}-2,2,2-trifluoro-acetamide

CAS Number 610263-01-9
Molecular Formula C13H13CIF3N30a4
Molecular Weight 367.71 g/mol
Potent and selective inhibitor of Glutathione S-
Description Transferase Omega 1 (GSTOL1). For research
use only.
Storage Store at -20°C for long-term storage.

Personal Protective Equipment (PPE)

Due to the lack of specific toxicological data for ML175, a cautious approach to personal

protection is mandatory. The following PPE should be worn at all times when handling the

compound.

PPE Category

Required Equipment

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Inspect gloves
for integrity before each use

and change them frequently.

Eye Protection

Safety glasses with side

shields or goggles

Must be worn to protect
against splashes or airborne

particles.

Body Protection

Laboratory coat

A fully buttoned lab coat
should be worn to protect skin

and clothing.

Respiratory Protection

Use in a well-ventilated area or

chemical fume hood

If handling powders or creating
aerosols, a NIOSH-approved

respirator may be necessary.
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Operational Plan: Handling and Storage

A systematic approach to handling and storage is crucial to minimize exposure and maintain
compound integrity.

Receiving and Storage

 Inspect: Upon receipt, visually inspect the container for any damage or leaks.
e Log: Record the date of receipt and storage conditions in the laboratory inventory.

» Store: Store the compound in a tightly sealed container at -20°C in a designated and labeled

area.

Preparation of Solutions

e Solubility: ML175 is soluble in DMSO.
e Procedure:

o Perform all weighing and solution preparation in a chemical fume hood or a ventilated
enclosure.

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid compound. Avoid
creating dust.

o When dissolving, add the solvent to the solid slowly to prevent splashing.

o Clearly label all solution containers with the compound name, concentration, solvent, and
date of preparation.

Experimental Use

o Work Area: Designate a specific area for working with ML175.
« Avoid Contamination: Do not eat, drink, or smoke in the laboratory.

e Hand Hygiene: Wash hands thoroughly with soap and water after handling the compound
and before leaving the laboratory.
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Emergency Procedures

In the event of an exposure or spill, immediate action is required.

Emergency Situation First Aid and Spill Response

Immediately wash the affected area with
) copious amounts of soap and water for at least
Skin Contact ) ] ]
15 minutes. Remove contaminated clothing.

Seek medical attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.

Move the individual to fresh air. If breathing is

) difficult, provide oxygen. If not breathing, give
Inhalation . o . _ :

artificial respiration. Seek immediate medical

attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion ] ) ] )
water. Seek immediate medical attention.

Wear appropriate PPE. Absorb the spill with an
) inert material (e.g., vermiculite, sand) and place
Small Spills . ) )
it in a sealed container for disposal. Clean the

spill area with a suitable decontaminating agent.

Evacuate the area. Restrict access. Contact
Large Spills your institution's environmental health and

safety department for assistance with cleanup.

Disposal Plan

All waste containing ML175 must be treated as hazardous waste.
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Waste Type Disposal Procedure

Dispose of in a clearly labeled hazardous waste

Solid Compound .
container.

Decontaminate reusable labware thoroughly.
] Dispose of single-use contaminated items (e.g.,
Contaminated Labware ) ) ) )
pipette tips, gloves) in a designated hazardous

waste container.

Collect all waste solutions containing ML175 in
Solutions a sealed and properly labeled hazardous waste

container. Do not pour down the drain.

Consult your institution's environmental health and safety guidelines for specific hazardous

waste disposal procedures.

Experimental Workflow for Handling ML175

The following diagram outlines the standard operational workflow for safely handling ML175 in

a research setting.
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Caption: Standard workflow for handling ML175, from preparation to cleanup.
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 To cite this document: BenchChem. [Personal protective equipment for handling ML175].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623366#personal-protective-equipment-for-
handling-ml175]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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